Cas no 4088-60-2 ((Z)-But-2-en-1-ol)

(Z)-But-2-en-1-ol Properties

Names and Identifiers

• (Z)-But-2-en-1-ol
• 2-Buten-1-ol, (2Z)-
• CIS-2-BUTEN-1-OL
• (2Z)-2-Buten-1-ol
• (Z)-2-Buten-1-ol
• cis-2-Butenol
• cis-2-Butenyl alcohol
• cis-Crotyl alcohol
• Z-Crotyl alcohol
• +Expand

• MDL： MFCD00063206
• InChIKey： WCASXYBKJHWFMY-IHWYPQMZSA-N
• Inchi： InChI=1S/C4H8O/c1-2-3-4-5/h2-3,5H,4H2,1H3/b3-2-
• SMILES： C/C=C\CO

Computed Properties

• Exact Mass: 72.05754
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 72.057515
• Heavy Atom Count: 5
• Complexity: 30.6
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.4
• Topological Polar Surface Area: 20.2

Experimental Properties

• LogP: 0.55480
• PSA: 20.23
• Refractive Index: 1.4342
• Boiling Point: 91.54°C (estimate)
• Melting Point: 37°C (estimate)
• Density: 0.8532